Cas no 1804719-70-7 (6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid)
6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid
-
- Inchi: 1S/C8H7F2N3O4/c9-7(10)3-1-5(11)12-8(13(16)17)4(3)2-6(14)15/h1,7H,2H2,(H2,11,12)(H,14,15)
- InChI Key: JDHXJRZGSZPLTC-UHFFFAOYSA-N
- SMILES: FC(C1C=C(N)N=C(C=1CC(=O)O)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 310
- XLogP3: 0.7
- Topological Polar Surface Area: 122
6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029066339-1g |
6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid |
1804719-70-7 | 97% | 1g |
$1,490.00 | 2022-04-01 |
6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid
Introduction to 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic Acid (CAS No. 1804719-70-7)
6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid, with the CAS number 1804719-70-7, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both amino and nitro groups, along with a difluoromethyl substituent, contribute to its unique chemical properties and reactivity.
The< strong>6-amino group in the molecule enhances its nucleophilicity, making it a valuable intermediate in the synthesis of more complex organic molecules. This property is particularly useful in medicinal chemistry, where such intermediates are often employed in the construction of bioactive scaffolds. The< strong>4-(difluoromethyl) moiety is another critical feature that influences the compound's behavior. Difluoromethyl groups are known to improve metabolic stability and binding affinity in drug candidates, making them a preferred choice in modern drug design.
The< strong>2-nitropyridine core of the molecule imparts additional reactivity and functionality. Nitro groups can be reduced to amines or converted into other functional groups, providing versatility in synthetic pathways. Furthermore, the< strong>3-acetic acid side chain adds another layer of reactivity, allowing for further derivatization and modification. These structural elements collectively make 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid a versatile building block for various pharmacological applications.
In recent years, there has been growing interest in nitropyridine derivatives due to their potential as therapeutic agents. Several studies have highlighted the biological activity of these compounds, particularly in the context of antimicrobial and anti-inflammatory applications. The< strong>difluoromethyl group, in particular, has been shown to enhance the efficacy of drug candidates by improving their pharmacokinetic profiles. This has led to extensive research into developing new derivatives with improved properties.
One notable area of research involves the use of 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By targeting kinases with small molecule inhibitors, it is possible to modulate these processes and alleviate disease symptoms. The< strong>nucleophilic nature of the< strong>6-amino group makes this compound an excellent candidate for constructing such inhibitors.
The pharmaceutical industry has also explored the use of nitropyridine derivatives as antiviral agents. The structural motif present in 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid has shown promise in inhibiting viral replication by interfering with essential viral enzymes. Recent studies have demonstrated that modifications to this core structure can lead to compounds with enhanced antiviral activity. This underscores the importance of this compound as a scaffold for developing new treatments against viral infections.
In addition to its pharmaceutical applications, 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid has found utility in agrochemical research. Nitropyridine derivatives have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The< strong>difluoromethyl group contributes to the efficacy of these compounds by enhancing their stability and bioavailability. This has opened up new avenues for developing environmentally friendly crop protection agents.
The synthesis of 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid involves multi-step organic reactions that highlight its complexity as a chemical entity. The process typically begins with the preparation of a nitropyridine precursor, which is then functionalized through various reactions such as nucleophilic substitution and reduction. The introduction of the< strong>difluoromethyl group often requires specialized reagents and conditions to ensure high yield and purity. Despite these challenges, advances in synthetic methodology have made it possible to produce this compound on a larger scale for research purposes.
The analytical characterization of 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid is crucial for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its structure and purity. These analytical methods provide detailed information about the molecular structure and help identify any impurities that may be present.
The future prospects for 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid are promising, given its diverse applications and potential for further development. Ongoing research aims to explore new derivatives with improved pharmacological properties by modifying its core structure or introducing additional functional groups. Additionally, computational methods such as molecular modeling are being used to predict the behavior of this compound and guide its rational design.
In conclusion, 6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid (CAS No.< strong>1804719-70-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and other areas of chemical research.< strong>Difluoromethyl,< strong>nitropyridine,< strong>amino,and functionalities make it a valuable intermediate for synthesizing bioactive molecules.< p >With continued advancements in synthetic chemistry and pharmacological research,< p >this compound is poised to play an increasingly important role in developing new therapies and innovative solutions across multiple scientific disciplines.
1804719-70-7 (6-Amino-4-(difluoromethyl)-2-nitropyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)